Cas no 186393-28-2 (1,2-Dichloro-3-methyl-4-nitrobenzene)

• Product Name: 1,2-Dichloro-3-methyl-4-nitrobenzene
• CAS No: 186393-28-2
• MF: C₇H₅Cl₂NO₂
• MW: 206.026099920273
• CID: 2921770
• PubChem ID: 22593893
• Update Time: 2025-06-09

1,2-Dichloro-3-methyl-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2-dichloro-3-methyl-4-nitro-
• 1,2-Dichloro-3-methyl-4-nitrobenzene
• 2,3-dichloro-6-nitrotoluene
• ZIZYIDMRRKTXEE-UHFFFAOYSA-N
• EN300-7549668
• DTXSID001289750
• 186393-28-2
• SCHEMBL278506

• Inchi： 1S/C7H5Cl2NO2/c1-4-6(10(11)12)3-2-5(8)7(4)9/h2-3H,1H3
• InChI Key： ZIZYIDMRRKTXEE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1C)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 204.9697338g/mol
• Monoisotopic Mass: 204.9697338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1,2-Dichloro-3-methyl-4-nitrobenzene

Professional Introduction to 1,2-Dichloro-3-methyl-4-nitrobenzene (CAS No. 186393-28-2)

1,2-Dichloro-3-methyl-4-nitrobenzene, with the chemical formula C₇H₅Cl₂NO₂ and CAS number 186393-28-2, is a significant intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound has garnered attention due to its versatile structural framework, which makes it a valuable precursor in the synthesis of various heterocyclic compounds and fine chemicals. The presence of both chloro and nitro substituents on a benzene ring endows it with unique reactivity, enabling diverse chemical transformations that are pivotal in drug discovery and material science.

The1,2-Dichloro-3-methyl-4-nitrobenzene molecule exhibits a distinct electronic distribution due to the electron-withdrawing nature of the nitro group and the electron-donating methyl group. This balance of electronic effects makes it an excellent candidate for further functionalization through nucleophilic aromatic substitution, metal-catalyzed cross-coupling reactions, and other palladium-mediated transformations. These reactions are fundamental in constructing complex molecular architectures, which are often required in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing efficient synthetic routes for1,2-Dichloro-3-methyl-4-nitrobenzene. Advanced computational methods have been employed to optimize reaction conditions, minimizing byproduct formation and improving yields. For instance, density functional theory (DFT) calculations have been used to predict the most stable intermediates and transition states in various synthetic pathways. These studies not only enhance the understanding of reaction mechanisms but also provide insights into designing greener and more sustainable processes.

The1,2-Dichloro-3-methyl-4-nitrobenzene derivative has found applications in the synthesis of biologically active molecules. Its structural motif is frequently incorporated into pharmacophores that exhibit antimicrobial, anti-inflammatory, and anticancer properties. Researchers have leveraged its reactivity to develop novel scaffolds that mimic natural products with known therapeutic effects. For example, derivatives of this compound have been explored as inhibitors of enzymes involved in cancer cell proliferation. The nitro group can be reduced to an amine, which can then be further functionalized to introduce additional pharmacological properties.

The role of1,2-Dichloro-3-methyl-4-nitrobenzene in material science is equally noteworthy. Its ability to undergo polymerization or copolymerization with other monomers has led to the development of advanced materials with tailored properties. These materials find applications in electronics, coatings, and specialty polymers where precise control over molecular weight and distribution is crucial. Recent studies have highlighted its potential in creating conductive polymers that could revolutionize flexible electronics and organic photovoltaics.

The synthesis of1,2-Dichloro-3-methyl-4-nitrobenzene itself involves a series of well-established organic reactions. Typically, it is prepared from m-xylene through nitration followed by chlorination. However, recent advancements have introduced more efficient methods that reduce hazardous waste and improve atom economy. For instance, catalytic chlorination using transition metal complexes has been explored as an alternative to traditional chlorine gas-based processes. Such innovations align with global efforts to promote sustainable chemistry practices.

In conclusion,1,2-Dichloro-3-methyl-4-nitrobenzene (CAS No. 186393-28-2) remains a cornerstone compound in synthetic chemistry due to its broad utility and reactivity. The integration of computational chemistry with experimental methodologies has further enhanced our ability to harness its potential for pharmaceuticals and advanced materials. As research continues to evolve, it is anticipated that new applications for this versatile intermediate will emerge, reinforcing its importance in both academic and industrial settings.